Cas no 115918-62-2 (Benzoic-1,2,3,4,5,6-14C6acid, 2-hydroxy- (9CI))

• Product Name: Benzoic-1,2,3,4,5,6-14C6acid, 2-hydroxy- (9CI)
• CAS No: 115918-62-2
• MF: C₇H₆O₃
• MW: 150.075990200043
• CID: 138865
• PubChem ID: 102602065
• Update Time: 2025-04-19

Benzoic-1,2,3,4,5,6-14C6acid, 2-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic-1,2,3,4,5,6-14C6acid, 2-hydroxy- (9CI)
• SALICYLIC ACID-RING-UL-14C
• SALICYLIC ACID, [PHENYL-14C(U)]
• 115918-62-2

• Inchi： 1S/C7H6O3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,8H,(H,9,10)/i1+2,2+2,3+2,4+2,5+2,6+2
• InChI Key： YGSDEFSMJLZEOE-YROCTSJKSA-N
• SMILES： O[14C]1[14CH]=[14CH][14CH]=[14CH][14C]=1C(=O)O

Computed Properties

• Exact Mass: 66.09588
• Monoisotopic Mass: 150.0511460g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Benzoic-1,2,3,4,5,6-14C6acid, 2-hydroxy- (9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：1
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：R22